![molecular formula C18H20N2O6S B297047 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide](/img/structure/B297047.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound, also known as DB844, has been studied extensively for its antiparasitic properties and has shown promising results in preclinical trials.
Mechanism of Action
The exact mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is not fully understood, but it is believed to act by inhibiting the function of the parasite's mitochondria. This leads to the accumulation of reactive oxygen species and subsequent cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. It has been well-tolerated in animal studies, with no significant adverse effects observed. This compound has also been shown to have good oral bioavailability and to distribute rapidly to tissues.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has several advantages for use in lab experiments. It is easy to synthesize and has good solubility in water, making it easy to administer to animals. This compound has also been shown to have a long half-life, allowing for less frequent dosing. One limitation of this compound is that it has only been studied in preclinical models and has not yet been tested in humans.
Future Directions
There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide. One area of interest is the potential use of this compound in combination with other drugs for the treatment of Chagas disease and leishmaniasis. Another area of interest is the investigation of this compound's potential use in the treatment of other parasitic diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide can be synthesized using a multistep process involving the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with methylamine and subsequent reaction with 4-methoxyphenylsulfonyl chloride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been extensively studied for its antiparasitic properties and has shown promising results in preclinical trials against Trypanosoma cruzi, the causative agent of Chagas disease. This compound has also been shown to have activity against Leishmania spp., the causative agents of leishmaniasis. In addition, this compound has been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C18H20N2O6S |
---|---|
Molecular Weight |
392.4 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methoxyphenyl)sulfonyl-methylamino]acetamide |
InChI |
InChI=1S/C18H20N2O6S/c1-20(27(22,23)15-6-4-14(24-2)5-7-15)12-18(21)19-13-3-8-16-17(11-13)26-10-9-25-16/h3-8,11H,9-10,12H2,1-2H3,(H,19,21) |
InChI Key |
RKPGGUSGGXGSSU-UHFFFAOYSA-N |
SMILES |
CN(CC(=O)NC1=CC2=C(C=C1)OCCO2)S(=O)(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CN(CC(=O)NC1=CC2=C(C=C1)OCCO2)S(=O)(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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